Cas no 1784512-39-5 (7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylic acid)

• Product Name: 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylic acid
• CAS No: 1784512-39-5
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 6361681
• PubChem ID: 84677996
• Update Time: 2024-01-12

7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-methyl-1H-pyrrolo2,3-cpyridine-3-carboxylic acid
• 1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid, 7-chloro-1-methyl-
• 1784512-39-5
• 7-Chloro-1-methyl-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• EN300-19516705

• Inchi： 1S/C9H7ClN2O2/c1-12-4-6(9(13)14)5-2-3-11-8(10)7(5)12/h2-4H,1H3,(H,13,14)
• InChI Key： OKBYQIJQKYXLTH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2C(C(O)=O)=CN(C)C1=2

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 461.2±40.0 °C(Predicted)
• pka: 1.33±0.10(Predicted)